![molecular formula C16H11ClN2O2S B2553712 (2Z,5E)-2-((2-chlorophenyl)imino)-5-((E)-3-(furan-2-yl)allylidene)thiazolidin-4-one CAS No. 861644-28-2](/img/structure/B2553712.png)
(2Z,5E)-2-((2-chlorophenyl)imino)-5-((E)-3-(furan-2-yl)allylidene)thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2Z,5E)-2-((2-chlorophenyl)imino)-5-((E)-3-(furan-2-yl)allylidene)thiazolidin-4-one is a useful research compound. Its molecular formula is C16H11ClN2O2S and its molecular weight is 330.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Properties
The thiazolidinone framework, particularly when containing furan moieties, has shown promise in anticancer research. Chandrappa et al. (2009) synthesized derivatives of thiazolidin-4-one, demonstrating moderate to strong antiproliferative activity in human leukemia cell lines. This study highlighted the importance of electron-donating groups on the thiazolidinone moiety for anticancer properties, with compounds 5e and 5f showcasing potent activity. The induction of cytotoxicity and apoptosis was further confirmed through various assays, emphasizing the potential of these compounds for cancer therapy (Chandrappa et al., 2009).
Kaminskyy et al. (2016) explored the antifibrotic and anticancer activities of amino(imino)thiazolidinone derivatives, identifying several compounds with significant antifibrotic levels comparable to Pirfenidone, without scavenging superoxide radicals. This study positions thiazolidinone derivatives as promising candidates for further testing in anticancer therapies (Kaminskyy et al., 2016).
Antimicrobial Activity
New derivatives of 3-allyl-2-iminothiazolidin-4-ones synthesized by Hammad et al. (2021) were evaluated for their antimicrobial and anticancer activities. Some compounds exhibited slight antibacterial activity against multi-drug resistant Staphylococcus aureus and fully inhibited the growth of the fungal pathogen Cryptococcus neoformans at certain concentrations. The study highlights the potential of these compounds in developing antimicrobial agents with relative safety to normal mammalian cells (Hammad et al., 2021).
Antinociceptive and Anti-inflammatory Properties
Selvam et al. (2012) synthesized derivatives of thiazolopyrimidine demonstrating significant antinociceptive and anti-inflammatory activities. The study offers insights into the therapeutic potential of thiazolidin-4-one derivatives for pain management and inflammation reduction, expanding the scope of applications for these compounds in medical research (Selvam et al., 2012).
properties
IUPAC Name |
(5E)-2-(2-chlorophenyl)imino-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN2O2S/c17-12-7-1-2-8-13(12)18-16-19-15(20)14(22-16)9-3-5-11-6-4-10-21-11/h1-10H,(H,18,19,20)/b5-3+,14-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXBPMLFSBLWLCH-HNBAAQFOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N=C2NC(=O)C(=CC=CC3=CC=CO3)S2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)N=C2NC(=O)/C(=C\C=C\C3=CC=CO3)/S2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.